Cas no 97094-18-3 (1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone)

• Product Name: 1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
• CAS No: 97094-18-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1988184
• PubChem ID: 178930
• Update Time: 2025-04-21

1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
• Caleprunin A
• Ethanone, 1-(4,5,6-trimethoxy-2-benzofuranyl)-
• DTXSID90242699
• 97094-18-3
• DTXCID70165190

• Inchi： 1S/C13H14O5/c1-7(14)9-5-8-10(18-9)6-11(15-2)13(17-4)12(8)16-3/h5-6H,1-4H3
• InChI Key： PBWDPQJNMGTMBI-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2C(=C(C(=CC1=2)OC)OC)OC

Computed Properties

• Exact Mass: 250.084
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans